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Compound of Interest

Compound Name: 2-Ethoxy-6-methylbenzoic acid

CAS No.: 90259-35-1

Cat. No.: B1356715

Get Quote

Executive Summary: Immediate Action Directives
Do NOT:

Do NOT dispose of this compound down the sink/drain. Even if neutralized, substituted

benzoic acids can disrupt municipal water treatment microbes and violate local POTW

(Publicly Owned Treatment Works) permits.[1]

Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases in the primary

waste container.[1]

Do NOT dispose of as "General Trash."

DO:

Segregate as Solid Chemical Waste (if powder) or Non-Halogenated Organic Waste (if

dissolved in solvent).

Label clearly with the full chemical name—avoid abbreviations like "2-E-6-MBA."[1]
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Consult your facility's specific Approved Chemical Waste List; if unlisted, default to

"Hazardous Chemical Waste."[1]

Chemical Profile & Hazard Identification
To dispose of a chemical safely, one must understand its reactivity. 2-Ethoxy-6-methylbenzoic
acid is a substituted benzoic acid.[1] Its disposal requirements are dictated by its three primary

functional groups: the Carboxylic Acid, the Ether (Ethoxy), and the Aromatic Ring.[1]

Technical Specifications
Parameter Description Implications for Disposal

Chemical Class Organic Acid / Aromatic Ether
Segregate from bases and

oxidizers.[1]

Physical State Solid (Crystalline Powder)

Dust explosion hazard if

aerosolized; requires solid

waste stream.

Acidity (pKa) Est. 3.0 – 4.0

Corrosive to mucous

membranes; requires acid-

resistant containers

(HDPE/Glass).[1]

Water Solubility Low to Moderate

Will not fully dissolve in water

without pH adjustment; do not

attempt aqueous disposal.

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.)

Standard PPE (Nitrile gloves,

safety glasses, lab coat)

required.[1][2]

The "Why" Behind Segregation
As a Senior Scientist, you must recognize that disposal is a chemical reaction we prevent from

happening.[1]

Oxidizer Incompatibility: The ethoxy group and methyl group on the aromatic ring activate the

ring toward electrophilic aromatic substitution. Mixing this waste with strong oxidizing acids
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(like Nitric Acid waste) can lead to uncontrolled nitration, generating heat and potentially

explosive nitro-compounds.[1]

Base Incompatibility: While neutralization is chemically possible, mixing bulk organic acids

with bulk bases in a waste drum generates significant exothermic energy.[1] In a closed

waste container, this rapid gas expansion and heat can cause container failure.[1]

Step-by-Step Disposal Protocol
This protocol follows the "Cradle-to-Grave" management principle, ensuring liability protection

for your laboratory.[1]

Phase 1: Characterization & Preparation
Confirm State: Is the material a pure solid or dissolved in a solvent (e.g., DMSO, Methanol)?

Select Container:

For Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

shipping container if empty/residual.[1]

For Liquids: Use a chemically resistant glass or HDPE bottle with a vented cap if available

(to prevent pressure buildup).

Labeling: Apply a hazardous waste label immediately.

Required Fields: Full Chemical Name ("2-Ethoxy-6-methylbenzoic acid"), Hazard Class

("Irritant", "Organic Acid"), and Date of Accumulation.[1]

Phase 2: Waste Stream Selection
This compound is Non-Halogenated. It contains Carbon, Hydrogen, and Oxygen.[1] It does not

contain Chlorine, Bromine, or Fluorine.[1]

Stream A (Solid): "Hazardous Solid Waste - Organic."

Stream B (Liquid): "Non-Halogenated Organic Solvents" (if dissolved in acetone/ethanol) OR

"Organic Acid Waste" (if dissolved in water/buffer).
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Phase 3: Storage & Hand-off[1][4]
Secondary Containment: Place the waste container in a secondary tray (polypropylene) to

catch leaks.

Segregation: Store in the Acid section of your satellite accumulation area. Keep physically

separate from the "Base/Caustic" waste stream.[1]

Disposal Request: When the container is 90% full, submit a pickup request to your EHS

department.[1]

Operational Decision Logic (Workflow)
The following diagram illustrates the decision-making process for disposing of 2-Ethoxy-6-
methylbenzoic acid, ensuring compliance with RCRA (Resource Conservation and Recovery

Act) standards.
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Figure 1: Decision tree for classifying and segregating 2-Ethoxy-6-methylbenzoic acid waste

based on physical state and solvent matrix.[1]

Spill Response & Safety Data
In the event of a spill, immediate action prevents exposure and contamination.[1][3]

Scenario Response Protocol

Minor Solid Spill (<10g)

1. Don PPE (Gloves, Goggles, Lab Coat, N95

Mask if dusty).2.[1] Gently sweep up with a

brush and dustpan (avoid raising dust).3.[1]

Place debris in a solid waste container.4. Wipe

area with a damp paper towel; dispose of towel

as chemical waste.[1]

Liquid Spill

1. Alert nearby personnel.2. Cover with an inert

absorbent (Vermiculite or Universal Spill Pads).

[1] Do not use paper towels alone (acid

degradation).3. Scoop absorbent into a

hazardous waste bag.4. Wash surface with

soap and water.[1][4][5][6][7]

Skin Contact
Wash with soap and water for 15 minutes.

Consult SDS.

Eye Contact

Rinse cautiously with water for 15 minutes.[5]

Remove contact lenses.[1][4][5][6][7] Seek

medical attention.

Regulatory Compliance (RCRA & EPA)[1]
While 2-Ethoxy-6-methylbenzoic acid is not typically a "P-listed" or "U-listed" waste (specific

commercial chemical products) under 40 CFR 261.33, it falls under the "Characteristic Waste"

definition if it exhibits corrosivity (D002) in solution or is handled as a general hazardous

organic.[1]

Waste Code: Most facilities will code this as Non-Regulated Chemical Waste or assign a

state-specific code (e.g., TX-01 in Texas, 141 in California) unless it is mixed with listed
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solvents (e.g., F003 for Acetone mixtures).[1]

Documentation: Always maintain an up-to-date Safety Data Sheet (SDS) in the lab.[1] If a

specific SDS for the ethoxy derivative is unavailable, use the SDS for 2-Methoxy-6-

methylbenzoic acid as a close structural surrogate for hazard estimation, noting the

difference in the alkyl chain.[1]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[1] [Link]

U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid

Waste and Solid and Hazardous Waste Exclusions. [Link]

PubChem. (n.d.). 2-Methoxy-6-methylbenzoic acid (Structural Analog Data). National Library

of Medicine.[1] [Link][1]

American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research

Laboratories. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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